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Compound of Interest

Compound Name: 2-Methylpyridin-3-ol

Cat. No.: B140910 Get Quote

In the realm of drug development and materials science, the unambiguous determination of a

molecule's structure is the bedrock upon which all further research is built. A compound's

identity, purity, and stereochemistry dictate its function, activity, and safety. This guide eschews

a rigid, technique-by-technique recitation of analytical methods. Instead, it presents an

integrated, field-proven strategy for the structure elucidation of 2-Methylpyridin-3-ol, a
heterocyclic compound of significant interest. Our approach mirrors the logical and causal

decision-making process of an experienced analytical scientist, demonstrating how data from

multiple, orthogonal techniques are woven together to build an irrefutable case for a molecule's

structure. We will address not only the "how" but, more critically, the "why" behind each

experimental choice, providing a self-validating framework for analysis.

Introduction to 2-Methylpyridin-3-ol: More Than a
Simple Structure
2-Methylpyridin-3-ol (CAS 1121-25-1, Formula: C₆H₇NO) is a substituted pyridine derivative,

a class of compounds central to medicinal chemistry and agrochemicals.[1] Its structure,

featuring a hydroxyl group and a methyl group on a pyridine ring, presents a fascinating

analytical challenge: tautomerism. Hydroxypyridines can exist in equilibrium with their

zwitterionic keto forms.[2] This dynamic nature means that the observed structure can be highly

dependent on the physical state (solid vs. solution) and the solvent environment, making a

multi-faceted analytical approach essential.[3][4] This guide will navigate this complexity to

build a complete structural picture.
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Physicochemical Properties
A foundational understanding of a compound's basic properties is the first step in its

characterization. This data provides a baseline for identity and purity checks.

Property Value Source

Molecular Formula C₆H₇NO PubChem[5]

Molecular Weight 109.13 g/mol PubChem[5]

CAS Number 1121-25-1 Matrix Fine Chemicals[6]

IUPAC Name 2-methylpyridin-3-ol PubChem[5]

Synonyms
3-Hydroxy-2-methylpyridine, 2-

Methyl-3-pyridinol
PubChem[5]

Melting Point 168-169°C Crysdot LLC

The Elucidation Workflow: A Strategic Overview
The process of structure elucidation is a logical progression from confirming purity to piecing

together the molecular puzzle with spectroscopy, and finally, obtaining definitive proof. Each

step provides data that validates the others.
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Phase 1: Sample Integrity

Phase 2: Spectroscopic Analysis

Phase 3: Definitive Confirmation

Purity Assessment
(HPLC)

Mass Spectrometry
(Molecular Weight & Formula)

Pure sample required

Infrared Spectroscopy
(Functional Groups)

Confirms MW

NMR Spectroscopy
(Connectivity & Skeleton)

Confirms functional groups

UV-Vis Spectroscopy
(Conjugated System)

Confirms connectivity

Single Crystal X-Ray
(3D Structure)

Proposed structure

Proposed structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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